Cas no 66081-36-5 (tunicamycin C1 homolog)

tunicamycin C1 homolog structure
Product Name:tunicamycin C1 homolog
CAS No:66081-36-5
Molecular Formula:C39H64N4O16
Molecular Weight:844.942660000001
CID:1708418
PubChem ID:56927836
tunicamycin C1 homolog Properties
Names and Identifiers
-
- tunicamycin C1 homolog
- tunicamycin B complex
- (E)-N-[2-[3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[2-[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl]-4,5-dihydroxyoxan-3-yl]-14-methylpentadec-2-enamide
- Tunicamycin 16:1 Mixture
- 66081-36-5
- tunicamycin B
- tunicamycin VII
- UNII-6SE66719OT
- Tunicamycin C1
- Q27133164
- SCHEMBL21597946
- (2E)-N-[(2S,3R,4R,5R,6R)-2-{[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-6-{(2R)-2-[(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]-2-hydroxyethyl}-4,5-dihydroxytetrahydro-2H-pyran-3-yl]-14-methylpentadec-2-enamide
- (5'R)-5'-[2-acetamido-2-deoxy-alpha-D-glucopyranosyl-(1<->1)-2,6-dideoxy-2-(14-methylpentadec-2-enamido)-beta-D-galactopyranos-6-yl]uridine
- CHEBI:64256
- 6SE66719OT
- Corynetoxin U-16I
- Tunicamycin
- DTXSID80511442
-
- InChIKey: ZOCXUHJGZXXIGQ-NPXWYGMKSA-N
- Inchi: InChI=1S/C39H64N4O16/c1-20(2)14-12-10-8-6-4-5-7-9-11-13-15-25(47)41-28-32(52)29(49)23(56-38(28)59-37-27(40-21(3)45)31(51)30(50)24(19-44)57-37)18-22(46)35-33(53)34(54)36(58-35)43-17-16-26(48)42-39(43)55/h13,15-17,20,22-24,27-38,44,46,49-54H,4-12,14,18-19H2,1-3H3,(H,40,45)(H,41,47)(H,42,48,55)/b15-13+/t22-,23-,24-,27-,28-,29+,30-,31-,32-,33+,34-,35-,36-,37-,38+/m1/s1
- SMILES: CC(C)CCCCCCCCCCC=CC(=O)NC1C(C(C(OC1OC2C(C(C(C(O2)CO)O)O)NC(=O)C)CC(C3C(C(C(O3)N4C=CC(=O)NC4=O)O)O)O)O)O
Computed Properties
- Exact Mass: 844.43173197g/mol
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 16
- Rotatable Bond Count: 21
- Monoisotopic Mass: 844.43173197g/mol
- Heavy Atom Count: 59
- Complexity: 1440
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 306Ų
Experimental Properties
- LogP: 0.00470
- PSA: 319.06000
- Refractive Index: 1.609
tunicamycin C1 homolog Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75414-1mg |
Tunicamycin 16:1 |
66081-36-5 | 98% | 1mg |
¥588.00 | 2022-04-26 |
tunicamycin C1 homolog Related Literature
-
1. Corynetoxins causative agents of annual ryegrass toxicity; their identification as tunicamycin group antibioticsJohn A. Edgar,John L. Frahn,Peter A. Cockrum,Neil Anderton,Marjorie V. Jago,Claude C. J. Culvenor,Alan J. Jones,Keith Murray,Kevin J. Shaw J. Chem. Soc. Chem. Commun. 1982 222
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